3-(4-amino-1H-pyrazol-1-yl)-2,2-dimethylpropanoic acid

Specification

• Molecular Formula: C8H13N3O2
• Molecular Weight: 183.21 g/mol
• IUPAC Name: 3-(4-aminopyrazol-1-yl)-2,2-dimethylpropanoic acid
• Standard InChI: InChI=1S/C8H13N3O2/c1-8(2,7(12)13)5-11-4-6(9)3-10-11/h3-4H,5,9H2,1-2H3,(H,12,13)
• Standard InChI Key: YXYBEKKTAHJCSO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CN1C=C(C=N1)N)C(=O)O

Introduction

Chemical Structure and Molecular Properties

Structural Characterization

3-(4-Amino-1H-pyrazol-1-yl)-2,2-dimethylpropanoic acid features a pyrazole core—a five-membered aromatic ring containing two adjacent nitrogen atoms—with substituents at the 1- and 3-positions. The 1-position is occupied by a 2,2-dimethylpropanoic acid group, while the 4-position of the pyrazole ring bears an amino group (-NH2). This arrangement creates a bifunctional molecule with both hydrophilic (carboxylic acid, amino) and hydrophobic (dimethylpropanoic acid) regions.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C<sub>10</sub>H<sub>17</sub>N<sub>3</sub>O<sub>2</sub>
Molecular Weight	211.26 g/mol
IUPAC Name	3-(4-Amino-1H-pyrazol-1-yl)-2,2-dimethylpropanoic acid
Hybridization	sp<sup>2</sup> (pyrazole ring), sp<sup>3</sup> (propanoic acid chain)

The planar pyrazole ring facilitates π-π stacking interactions, while the amino and carboxylic acid groups enable hydrogen bonding and ionic interactions, critical for biological activity.

Synthesis and Industrial Production

Laboratory-Scale Synthesis

The synthesis typically involves coupling 4-amino-1H-pyrazole with 2,2-dimethylpropanoic acid derivatives. A standard protocol includes:

• Activation of the carboxylic acid: Using carbodiimide coupling agents (e.g., EDCI) to form an active ester intermediate.

• Nucleophilic substitution: Reaction of the activated ester with 4-amino-1H-pyrazole under inert atmosphere.

• Purification: Chromatographic techniques to isolate the product, with yields ranging from 60–75% under optimized conditions.

Industrial Manufacturing Considerations

Large-scale production employs continuous flow reactors to enhance reaction efficiency and reduce byproduct formation. Key parameters include:

• Temperature control (20–40°C to prevent decarboxylation).

• Solvent selection (polar aprotic solvents like DMF or DMSO).

• Catalyst recycling to minimize waste.

Chemical Reactivity and Functionalization

Oxidation Reactions

The amino group undergoes oxidation to nitro derivatives using agents like KMnO₄ or H₂O₂. For example:
$\text{R-NH}_2 \xrightarrow{\text{KMnO}_4} \text{R-NO}_2$
This reactivity is exploitable for introducing electron-withdrawing groups, modifying electronic properties for drug design.

Reduction Pathways

Selective reduction of the pyrazole ring with NaBH₄ yields dihydropyrazole derivatives, altering aromaticity and potentially enhancing bioavailability.

Substitution Reactions

The amino group participates in nucleophilic substitutions with alkyl halides or acyl chlorides, enabling diversification into libraries of derivatives for structure-activity relationship (SAR) studies.

Applications in Scientific Research

Medicinal Chemistry

Pyrazole derivatives are extensively studied for therapeutic potential. While direct data on this compound is limited, structural analogs demonstrate:

• Enzyme inhibition: Pyrazole-containing drugs often target kinases or phosphodiesterases. A patent (CA3009193C) describes related compounds as cGMP modulators for cardiovascular diseases, suggesting potential vasodilatory applications.

• Anticancer activity: Amino-substituted pyrazoles exhibit apoptosis induction in tumor cells via caspase-3 activation.

Material Science

The rigid pyrazole core and carboxylic acid group make this compound a candidate for metal-organic frameworks (MOFs), with potential applications in gas storage or catalysis.

Biological Activity and Mechanistic Insights

Putative Mechanisms of Action

• Hydrogen bonding: The amino group interacts with catalytic residues in enzyme active sites, as seen in similar pyrazole-based inhibitors.

• Ion chelation: The carboxylic acid moiety may coordinate metal ions, disrupting metalloenzyme function.

Table 2: Structural and Functional Comparison

Compound	Key Difference	Biological Impact
3-(4-Bromo-1H-pyrazol-1-yl)-2,2-dimethylpropanoic acid	Bromo vs. amino group	Increased electrophilicity
3-(4-Methyl-1H-pyrazol-1-yl)-2,2-dimethylpropanoic acid	Methyl vs. amino group	Reduced hydrogen-bonding capacity

The amino group’s polarity and hydrogen-bonding capacity distinguish this compound, enhancing its suitability for targeting polar enzyme pockets.

Challenges and Future Directions

Synthetic Limitations

• Stereochemical control: Racemization at the propanoic acid chiral center during synthesis requires resolution techniques.

• Scalability: Industrial-scale purification remains costly due to the compound’s polarity.

Research Opportunities

• Target identification: High-throughput screening against kinase or GPCR libraries.

• Prodrug development: Esterification of the carboxylic acid to improve membrane permeability.